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Gosogliptin is an inhibitor of dipeptidyl peptidase 4 (DPP-4; IC50 = 0.013 µM). It is selective for DPP-4 over DPP-2, -3, -8, and -9 (IC50s = 3.3, >30, 7, and 5.98 µM, respectively), the serine proteases APP, FAP, and POP (IC50s = >30, 10.3, and >30 µM, respectively), and a panel of enzymes, receptors, and ion channels (IC50s = >10 µM for all).
Gosogliptin is a potent, selective and orally bioavailable, difluoropyrrolidine-based inhibitor of dipeptidyl peptidase 4 (DPP-4), with hypoglycemic activity.
Gosogliptin has been used in trials studying the treatment of Renal Insufficiency, Chronic.